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For researchers, scientists, and professionals in solar energy development, the long-term

stability of components is a critical factor in the viability of new photovoltaic technologies. This

guide provides a comparative analysis of the MK-2 dye against other common sensitizers used

in dye-sensitized solar cells (DSSCs), with a focus on long-term performance and stability

under various stress conditions.

The MK-2 dye, a metal-free organic sensitizer, has garnered attention for its high molar

extinction coefficient and promising initial power conversion efficiencies. However, for practical

applications, its performance over extended periods of operation is paramount. This guide

synthesizes available experimental data to offer an objective comparison of MK-2 with the well-

established ruthenium-based dyes N719 and Z907.

Comparative Performance Under Long-Term Stress
The following tables summarize the long-term stability data for MK-2, N719, and Z907 dyes

from various studies. It is crucial to note that the experimental conditions differ across these

studies, which can significantly influence the degradation rates. Therefore, a direct comparison

should be made with caution.
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Duration
Stress
Conditions

Initial PCE
(%)

Final PCE
(%)

% of Initial
PCE

Reference

>2,000 hours

Continuous

AM 1.5G

irradiation,

visible light

(UV filter

<420 nm),

~50 °C, ionic

liquid

electrolyte

Not specified
No decrease

observed
~100% [1]

45 days

(1080 hours)

Continuous

white-light

irradiation

(100

mW/cm²),

including UV

light (<420

nm, ~15

mW/cm²)

Not specified

Decreased to

68% of initial

value

68% [2]
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Duration
Stress
Conditions

Initial PCE
(%)

Final PCE
(%)

% of Initial
PCE

Reference

~2.5 years

(outdoor)

Outdoor

working

conditions

Not specified

Jsc stable,

Voc and FF

decreased

Not specified [3][4]

600 hours

Ambient

conditions,

quasi-solid-

state

electrolyte

~4.5% ~4.1% ~91% [5]

1000 hours

1 Sun (1000

W/m²) with

UV, 60 °C

Not specified

Significant

degradation

(electrolyte

bleaching)

Not specified [6]

Z907 Dye
Duration

Stress
Conditions

Initial PCE
(%)

Final PCE
(%)

% of Initial
PCE

Reference

25,600 hours

Continuous

light soaking,

55–60 °C

Not specified
Minor

degradation
Not specified [7]

1,000 hours 80 °C, dark Not specified
10-20%

decrease
80-90% [7]

4,700 hours

85 °C, dark,

high stability

electrolyte

Not specified

~14%

decrease per

1000h

~37% (total

decrease)

600 hours

Ambient

conditions,

quasi-solid-

state

electrolyte

~4.7% ~4.3% ~91% [5][8]
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Experimental Protocols
Standardized testing protocols are essential for accurately assessing the long-term stability of

solar cells. The International Electrotechnical Commission (IEC) has established standards,

such as IEC 61646, for thin-film terrestrial photovoltaic modules, which can be adapted for

DSSC testing.

Damp Heat Test (based on IEC 61646)
Objective: To determine the ability of the solar cell to withstand long-term exposure to

humidity at elevated temperatures.

Procedure:

1. Place the sealed DSSC in an environmental chamber.

2. Set the temperature to 85°C ± 2°C and the relative humidity to 85% ± 5%.

3. Maintain these conditions for a duration of 1000 hours.[9]

4. Periodically measure the photovoltaic performance parameters (PCE, Jsc, Voc, FF) at

standard test conditions (STC).

5. Inspect for any physical degradation, such as dye desorption, electrolyte leakage, or

corrosion.

Thermal Cycling Test (based on IEC 61646)
Objective: To determine the ability of the solar cell to withstand thermal stresses induced by

repeated temperature changes.

Procedure:

1. Place the DSSC in a thermal cycling chamber.

2. Subject the cell to a specified number of cycles (e.g., 200 cycles).

3. Each cycle consists of ramping the temperature from -40°C to +85°C and then back to

-40°C.
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4. The rate of temperature change should not exceed 100°C per hour.

5. Monitor the electrical continuity of the cell during the test.

6. Measure photovoltaic performance at STC before and after the cycling.

Humidity Freeze Test (based on IEC 61646)
Objective: To assess the resistance of the solar cell to the effects of high humidity followed

by sub-zero temperatures.

Procedure:

1. Place the DSSC in an environmental chamber.

2. Subject the cell to 10 cycles.

3. One cycle consists of:

Ramping to 85°C at 85% relative humidity and holding for 20 hours.

Ramping down to -40°C and holding for 30 minutes.

Ramping back to ambient temperature.[1][7]

4. Measure photovoltaic performance at STC before and after the test.

Light Soaking Test
Objective: To evaluate the stability of the solar cell under continuous illumination.

Procedure:

1. Place the DSSC under a solar simulator with a defined light intensity (e.g., 100 mW/cm²,

AM 1.5G).

2. Maintain a constant cell temperature (e.g., 50-60°C).
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3. Continuously monitor the photovoltaic parameters over an extended period (e.g., 1000

hours or more).

4. UV filters may be used to isolate the effects of visible light.

Visualizing Solar Cell Operation and Testing
To better understand the processes involved, the following diagrams illustrate the working

principle of a dye-sensitized solar cell and a typical workflow for long-term stability testing.
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Figure 1: Working principle of a dye-sensitized solar cell (DSSC).
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Figure 2: General workflow for long-term stability testing of DSSCs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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